Cas no 83711-58-4 (1,4-dioxaspiro[4.4]nonane-6-propylamine)
![1,4-dioxaspiro[4.4]nonane-6-propylamine structure](https://ossimg.kuujia.com/scimg/84000/83711-58-4x500.png)
83711-58-4 structure
Product Name:1,4-dioxaspiro[4.4]nonane-6-propylamine
CAS No:83711-58-4
MF:C10H19NO2
MW:185.26336312294
CID:727934
PubChem ID:44149877
Update Time:2025-04-19
1,4-dioxaspiro[4.4]nonane-6-propylamine Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dioxaspiro[4.4]nonane-6-propylamine
- 3-(1,4-dioxaspiro[4.4]nonan-9-yl)propan-1-amine
- 3-<2,2-Aethylendioxy-cyclopentyl>-propylamin
- EINECS 280-556-0
- DTXSID301003717
- 3-(1,4-Dioxaspiro[4.4]nonan-6-yl)propan-1-amine
- 83711-58-4
- 1,4-Dioxaspiro(4.4)nonane-6-propylamine
-
- Inchi： 1S/C10H19NO2/c11-6-2-4-9-3-1-5-10(9)12-7-8-13-10/h9H,1-8,11H2
- InChI Key： DZILJYMULWZSAR-UHFFFAOYSA-N
- SMILES： O1CCOC21CCCC2CCCN
Computed Properties
- Exact Mass: 185.14200
- Monoisotopic Mass: 185.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 44.48000
- LogP: 1.96880
1,4-dioxaspiro[4.4]nonane-6-propylamine Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4-dioxaspiro[4.4]nonane-6-propylamine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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